17beta-HSD12 Activator A1

Specification

• Molecular Formula: C31H38N2O5
• Molecular Weight: 518.65
• IUPAC Name: 3-((6bS,8aS,8bR,12S,12aS,13aS,13bR)-11-Butyl-4,12a-dihydroxy-8a-methyl-10-oxo-1,2,6b,7,8,8a,8b,10,11,12,12a,13,13a,13b-tetradecahydronaphtho[2',1':4,5]indeno[2,1-e][1,3]oxazin-12-yl)benzamide
• Standard InChI: InChI=1S/C31H38N2O5/c1-3-4-14-33-26(19-6-5-7-20(15-19)27(32)35)31(37)17-25-24-10-8-18-16-21(34)9-11-22(18)23(24)12-13-30(25,2)28(31)38-29(33)36/h5-7,9,11,15-16,23-26,28,34,37H,3-4,8,10,12-14,17H2,1-2H3,(H2,32,35)/t23-,24-,25+,26+,28-,30+,31+/m1/s1
• Standard InChI Key: PTAXFNMKCSMTPR-CVSMMKDLSA-N
• SMILES: O=C(N)C1=CC=CC([C@@H]2N(CCCC)C(O[C@@]3([H])[C@]2(O)C[C@@]4([H])[C@@](CCC5=C6C=CC(O)=C5)([H])[C@]6([H])CC[C@@]43C)=O)=C1
• Appearance: Solid powder

Introduction

17β-HSD12: Structure and Function

Structural Features

17β-HSD12 belongs to the short-chain dehydrogenase/reductase (SDR) protein superfamily. As a membrane-bound enzyme, it possesses a characteristic Rossmann fold and the T-G-xxx-G-x-G motif that is typical of SDR enzymes, creating the binding site for the NAD(P)(H) cofactor. The enzyme's three-dimensional structure includes specialized substrate binding sites that determine its selectivity and catalytic functions.

Physiological Functions

Research indicates that 17β-HSD12 is expressed in multiple tissues and has been associated with clinical outcomes in several cancer types, including breast and ovarian carcinomas. Its dual functionality in both steroid hormone metabolism and fatty acid elongation places it at a crucial intersection of multiple metabolic pathways.

Discovery of 17beta-HSD12 Activator A1

The identification of 17beta-HSD12 Activator A1 occurred through a fortuitous discovery rather than targeted screening. Researchers working with steroid derivatives noted an unexpected enhancement of 17β-HSD12 enzymatic activity when testing certain compounds. The compound designated as "A1" demonstrated the most significant activating effect, increasing the enzyme's activity by up to 3-fold in controlled experimental settings.

This discovery was particularly notable because small molecule activators that directly modulate enzyme activity are uncommon in the scientific literature, and no such activators had previously been identified for any member of the 17β-HSD family. The findings were published in ACS Chemical Biology in 2014, establishing this compound as the first known enzymatic activator of a 17β-hydroxysteroid dehydrogenase.

Chemical Properties and Structure of Activator A1

Structural Features

Activator A1 is a steroid derivative featuring aoxazinan-2-one ring attached to an estradiol base structure. The structural details revealed through synthesis and characterization indicate that the activating properties are closely linked to the nature of the substituent on this oxazinane ring system. The compound represents a novel class of fused 16β,17β-oxazinone-estradiol derivatives that interact specifically with 17β-HSD12.

Structure-Activity Relationships

Research into the structure-activity relationships of Activator A1 and related compounds has shown that modifications to the substituent on theoxazinan-2-one ring significantly impact the activating potency. These findings suggest that the activation mechanism involves specific structural recognition elements rather than general physical properties of the molecule.

Mechanism of Action

Studies conducted in multiple cellular systems, including stably transfected HEK-293 cells and T47D breast cancer cells, have consistently demonstrated the ability of Activator A1 to stimulate the conversion of estrone to estradiol when catalyzed by 17β-HSD12. This activation has been observed in both intact cells and homogenized cell preparations, indicating that the effect is directly on the enzyme rather than through indirect cellular signaling mechanisms.

Research Findings and Biological Activity

Cellular Effects

In cell-based studies, treatment with Activator A1 results in enhanced conversion of estrone to estradiol in cells expressing 17β-HSD12. This effect has potential implications for estrogen metabolism in hormone-responsive tissues and may contribute to understanding the role of 17β-HSD12 in both normal physiology and pathological conditions such as hormone-dependent cancers.

The activator has also been proposed as a tool for investigating the role of 17β-HSD12 in fatty acid elongation, though direct evidence for effects on this pathway is still emerging.

Current Research Status and Future Directions

Research on 17beta-HSD12 Activator A1 continues to evolve, with efforts focused on several key areas:

• Elucidating the detailed molecular mechanism of activation through structural biology approaches

• Developing more potent and selective activators based on the A1 scaffold

• Investigating potential endogenous activators of 17β-HSD12 that might share structural features with Activator A1

• Exploring the effects of 17β-HSD12 activation on fatty acid metabolism and potential metabolic applications

The discovery of 17beta-HSD12 Activator A1 has stimulated interest in enzyme activation as a complementary approach to the more common strategy of enzyme inhibition for modulating biological processes. Future research may reveal additional activators for other members of the 17β-HSD family and expand understanding of how these enzymes are regulated in different physiological and pathological contexts.